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Abstract

This application note provides a comprehensive protocol for the expression and purification of
recombinant human SEC14-like protein 2 (SEC14L2), also known as Supernatant Protein
Factor (SPF). SEC14L2 is a lipid-binding protein implicated in crucial cellular processes,
including cholesterol biosynthesis and Wnt/Ca2+ signaling, making it a protein of significant
interest for basic research and as a potential drug target.[1][2][3][4] This protocol details the
expression of N-terminally His-tagged SEC14L2 in Escherichia coli and a robust two-step
purification strategy involving immobilized metal affinity chromatography (IMAC) followed by
size-exclusion chromatography (SEC). The described methodology is designed to yield high-
purity SEC14L2 suitable for structural and functional studies.

Introduction

SEC14L2 is a cytosolic protein that plays a vital role in lipid metabolism and signal
transduction.[1][3][4] It is known to stimulate squalene monooxygenase, a key enzyme in the
cholesterol biosynthetic pathway.[3] Furthermore, SEC14L2 acts as a GTPase protein to
mediate Wnt/Ca2+ signaling, a pathway involved in embryonic development and disease.[2]
Given its multifaceted roles, the availability of highly pure and active recombinant SEC14L2 is
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essential for in-depth biochemical and structural characterization, as well as for screening
potential therapeutic modulators.

The following protocol outlines a reliable method for producing and purifying recombinant
human SEC14L2 using an E. coli expression system. The use of an N-terminal hexahistidine
(His6) tag facilitates efficient capture and purification via IMAC.[5] A subsequent size-exclusion
chromatography step ensures the removal of remaining contaminants and protein aggregates,
resulting in a highly pure and homogenous protein preparation.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Wnt/Ca2+ signaling pathway involving SEC14L2 and the
experimental workflow for its expression and purification.
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Caption: Wnt/Ca2+ signaling pathway mediated by SEC14L2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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